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Compound of Interest

Compound Name: Trimethyloxonium

Cat. No.: B1219515 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe and effective handling of Trimethyloxonium tetrafluoroborate (TMO), a

powerful, hygroscopic methylating agent.

Frequently Asked Questions (FAQs)
Q1: What is Trimethyloxonium tetrafluoroborate (TMO) and why is it so sensitive to moisture?

A1: Trimethyloxonium tetrafluoroborate, also known as Meerwein's salt, is a potent

electrophilic methylating agent with the chemical formula [(CH₃)₃O]⁺[BF₄]⁻.[1] It is a white,

crystalline solid that is highly valued in organic synthesis for its ability to introduce methyl

groups to a wide variety of molecules, including carboxylic acids, esters, and ethers.[2][3] Its

high reactivity stems from the trimethyloxonium cation, which is a strong electrophile.[1][4]

The primary reason for its moisture sensitivity is its hygroscopic nature; it readily absorbs

moisture from the atmosphere.[5] This leads to rapid decomposition through hydrolysis, where

it reacts with water to form dimethyl ether, methanol, and tetrafluoroboric acid.[1] This

decomposition not only deactivates the reagent, reducing its efficacy, but also produces

corrosive byproducts.[5]

Q2: What are the primary hazards associated with TMO?

A2: The main hazards of TMO include:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1219515?utm_src=pdf-interest
https://www.benchchem.com/product/b1219515?utm_src=pdf-body
https://www.benchchem.com/product/b1219515?utm_src=pdf-body
https://www.benchchem.com/product/b1219515?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trimethyloxonium_tetrafluoroborate
https://www.nbinno.com/article/other-organic-chemicals/synthesis-applications-meers-salt-trimethyloxonium-tetrafluoroborate-vb
https://www.nbinno.com/article/other-organic-chemicals/applications-trimethyloxonium-tetrafluoroborate-synthesis-uw
https://www.benchchem.com/product/b1219515?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trimethyloxonium_tetrafluoroborate
https://www.reddit.com/r/OrganicChemistry/comments/161vhow/hey_i_found_ch33obf3_can_anyone_explain_this/
https://www.nbinno.com/article/other-organic-chemicals/safe-handling-storage-trimethyloxonium-tetrafluoroborate-guidelines-vb
https://en.wikipedia.org/wiki/Trimethyloxonium_tetrafluoroborate
https://www.nbinno.com/article/other-organic-chemicals/safe-handling-storage-trimethyloxonium-tetrafluoroborate-guidelines-vb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corrosivity: It causes severe skin burns and eye damage.[6] Upon contact with moisture, it

hydrolyzes to form corrosive substances.[5]

Reactivity with Water: TMO reacts violently with water.[7][8] This can lead to the release of

heat and corrosive fumes.

Strong Alkylating Agent: As a powerful methylating agent, it can alkylate biological molecules

and should be handled with care to avoid exposure.[9][10] However, its non-volatile nature

makes it safer to handle than other methylating agents like methyl triflate or methyl iodide.[1]

[9]

Q3: How should I properly store TMO in the lab?

A3: Proper storage is crucial to maintain the reagent's activity and ensure safety. TMO should

be stored in a tightly sealed container in a cool, dry place, preferably in a freezer at

temperatures between +2°C to +8°C or even at -20°C.[1][6] To prevent exposure to

atmospheric moisture, it is best stored under an inert atmosphere, such as argon or nitrogen.[1]

[5]

Q4: Can I weigh TMO in the open air?

A4: While TMO is highly sensitive to moisture, it is robust enough to be weighed quickly in the

open air without significant decomposition.[1][9] However, this should be done briskly to

minimize exposure to atmospheric humidity.[9] For quantitative transfers where high precision

is required, using a glovebox or glove bag with a dry atmosphere is recommended.

Q5: What personal protective equipment (PPE) is required when handling TMO?

A5: When handling TMO, it is essential to wear appropriate personal protective equipment

(PPE) to prevent contact with skin and eyes. This includes:

Chemical-resistant gloves (e.g., nitrile)[5]

Safety goggles or a face shield[5][11]

A lab coat[5] All handling operations should be conducted in a well-ventilated chemical fume

hood.[5][7]
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Troubleshooting Guides
Problem 1: My methylation reaction with TMO is not working or giving low yields.

Possible Cause 1: Decomposed Reagent. The most common reason for reaction failure is

the deactivation of TMO due to moisture exposure.

Solution: Ensure that the TMO has been stored correctly under an inert atmosphere and in

a freezer.[1][5] If the reagent appears clumpy or discolored, it may have decomposed. It is

advisable to use a fresh bottle of the reagent. To account for minor hydrolysis, a slight

excess of TMO can be used in the reaction.[9]

Possible Cause 2: Wet Solvent or Glassware. Residual moisture in the reaction solvent or on

the glassware will rapidly quench the TMO.

Solution: Use anhydrous solvents for the reaction. Glassware should be flame-dried or

oven-dried before use to remove any adsorbed water.[9] Assembling the apparatus while

hot and cooling it under a stream of dry nitrogen or argon can also help ensure anhydrous

conditions.[12]

Possible Cause 3: Low Solubility. Trimethyloxonium tetrafluoroborate has low solubility in

common solvents like dichloromethane (DCM).[13][14]

Solution: The reaction can be run as a suspension with vigorous stirring.[13] Alternatively,

solvents in which TMO is more soluble, such as nitromethane or liquid sulfur dioxide, can

be used, though these may not be compatible with all substrates.[13]

Problem 2: I observe fuming when I add TMO to my reaction mixture.

Possible Cause: This is likely due to the reaction of TMO with moisture present in the

headspace of the flask or in the solvent, leading to the formation of corrosive acidic vapors.

Solution: Purge the reaction flask thoroughly with an inert gas (argon or nitrogen) before

and during the addition of TMO.[9] Ensure your solvent is sufficiently dry. Adding the solid

reagent in one portion can help to minimize its exposure to any residual moisture in the

headspace.
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Problem 3: How do I safely quench and dispose of unreacted TMO and its byproducts?

Quenching: Unreacted TMO can be quenched by carefully and slowly adding a nucleophilic

solvent like water or an alcohol (e.g., methanol, isopropanol) to the reaction mixture in a

fume hood.[9] This should be done cautiously as the reaction can be exothermic.

Disposal: After quenching, the resulting solution can be neutralized. The final mixture should

be disposed of as hazardous chemical waste in accordance with local regulations.[13][15]

Small residues of TMO on spatulas or weighing paper can be quenched by rinsing with water

in a beaker before disposal.[9]

Data Presentation
Table 1: Physicochemical Properties of Trimethyloxonium Tetrafluoroborate

Property Value Reference

Chemical Formula [(CH₃)₃O]⁺[BF₄]⁻ [1]

Molar Mass 147.91 g·mol⁻¹ [1]

Appearance White crystalline solid [1][5]

Melting Point 179.6–180 °C (decomposes) [1]

Solubility

Reacts with water. Soluble in

polar organic solvents.

Sparingly soluble in

dichloromethane.

[10][13][14]

Experimental Protocols
Protocol 1: General Procedure for Methylation using TMO

This protocol outlines a general procedure for the methylation of a generic substrate in

dichloromethane.

Glassware Preparation: Flame-dry or oven-dry all glassware (e.g., round-bottom flask,

condenser, magnetic stir bar) and allow to cool under a stream of dry nitrogen or argon.
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Reaction Setup: Assemble the glassware and maintain a positive pressure of inert gas.

Substrate and Solvent Addition: Add the substrate to be methylated to the reaction flask,

followed by anhydrous dichloromethane via a syringe. Stir the solution.

TMO Addition: Quickly weigh the required amount of Trimethyloxonium tetrafluoroborate

and add it to the reaction mixture in one portion.

Reaction Monitoring: Stir the reaction at the appropriate temperature (often room

temperature) and monitor its progress by a suitable analytical technique (e.g., TLC, LC-MS).

Work-up and Quenching: Upon completion, cool the reaction mixture in an ice bath. Slowly

add a quenching agent (e.g., water or methanol) to decompose any unreacted TMO.

Extraction and Purification: Proceed with standard aqueous work-up and extraction

procedures to isolate the methylated product. Purify the product using techniques such as

column chromatography, distillation, or recrystallization.
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Preparation

Reaction

Work-up

1. Flame-dry glassware

2. Assemble under inert gas (Ar/N2)

3. Add substrate and anhydrous solvent

4. Weigh TMO quickly

5. Add TMO to reaction

6. Stir and monitor reaction

7. Quench with H2O/MeOH

8. Extract product

9. Purify product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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